Cas no 937203-20-8 (tert-butyl (2S)-2-(2-bromoethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(2-bromoethyl)pyrrolidine-1-carboxylate
• CAS No: 937203-20-8
• MF: C₁₁H₂₀BrNO₂
• MW: 278.186002731323
• CID: 5301980
• PubChem ID: 89556176
• Update Time: 2026-03-10

tert-butyl (2S)-2-(2-bromoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(2-bromoethyl)-, 1,1-dimethylethyl ester, (2S)-
• tert-butyl (2S)-2-(2-bromoethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H20BrNO2/c1-11(2,3)15-10(14)13-8-4-5-9(13)6-7-12/h9H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： LFHMZXBKEZZLAH-VIFPVBQESA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@H]1CCBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (2S)-2-(2-bromoethyl)pyrrolidine-1-carboxylate

Research Brief on tert-butyl (2S)-2-(2-bromoethyl)pyrrolidine-1-carboxylate (CAS: 937203-20-8) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (2S)-2-(2-bromoethyl)pyrrolidine-1-carboxylate (CAS: 937203-20-8) has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile role as a key intermediate in the synthesis of bioactive molecules. This research brief consolidates the latest findings on its applications, synthetic pathways, and potential therapeutic implications, drawing from peer-reviewed studies published in 2022-2023.

Recent studies highlight the compound's utility in constructing pyrrolidine-based scaffolds, which are prevalent in FDA-approved drugs targeting neurological disorders and cancer. A 2023 Journal of Medicinal Chemistry paper demonstrated its use in synthesizing selective HDAC6 inhibitors, where the bromoethyl moiety facilitated crucial C-C bond formation via Suzuki-Miyaura cross-coupling (DOI: 10.1021/acs.jmedchem.3c00412). The stereochemical integrity of the (2S)-configuration was critical for achieving >90% enantiomeric excess in the final compounds.

Innovative synthetic approaches have been reported for 937203-20-8, including a continuous-flow protocol that reduced reaction times from 12 hours to 25 minutes while maintaining 95% yield (Organic Process Research & Development, 2022). The bromoethyl side chain's reactivity has also enabled its incorporation into PROTAC (Proteolysis Targeting Chimeras) designs, as evidenced by a Nature Communications study where it served as a linker between E3 ligase binders and target protein ligands (DOI: 10.1038/s41467-022-35632-4).

Safety and scalability data have emerged as focal points. A 2023 Chemical Engineering Journal analysis quantified the compound's thermal stability (decomposition onset at 187°C) and proposed safer handling protocols for industrial-scale production. Concurrently, its metabolic fate was characterized using LC-MS/MS, revealing rapid carboxylate hydrolysis in hepatic microsomes but stability in plasma (Xenobiotica, 2023).

Emerging applications include its use in radiopharmaceuticals, where the bromine atom allows for isotopic exchange with fluorine-18. A recent EJNMMI Radiopharmacy study achieved 85% radiochemical yield in 15 minutes using a Cu(I)-mediated halogen exchange reaction (DOI: 10.1186/s41181-023-00198-z), positioning 937203-20-8 as a promising precursor for PET tracer development.

Ongoing clinical relevance is underscored by its inclusion in the synthetic route of Phase II investigational drug NXP800 (Nature Cancer, 2023), where it contributed to the heat shock factor 1 inhibitor's chiral center. Patent analyses (WO2023187647, US2023029506) further confirm its growing role in next-generation kinase inhibitor designs.